2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether

• Molecular Formula: C20H22ClNO2
• Molecular Weight: 343.8 g/mol
• IUPAC Name: [3-[(2-chlorophenoxy)methyl]phenyl]-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C20H22ClNO2/c1-15-7-4-5-12-22(15)20(23)17-9-6-8-16(13-17)14-24-19-11-3-2-10-18(19)21/h2-3,6,8-11,13,15H,4-5,7,12,14H2,1H3
• InChI Key: FXWNSRDURXATQD-UHFFFAOYSA-N
• SMILES: CC1CCCCN1C(=O)C2=CC(=CC=C2)COC3=CC=CC=C3Cl
• Canonical SMILES: CC1CCCCN1C(=O)C2=CC=CC(=C2)COC3=CC=CC=C3Cl

Description

2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether, also known as MK-212, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzyl ether derivatives and has been found to possess a range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether is not fully understood. However, it is believed to act as a selective serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. By activating these receptors, 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether can modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether has been found to produce a range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, in the brain. This can lead to improved mood, decreased anxiety, and enhanced cognitive function. 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. This can lead to improved neuronal function and plasticity, which may be beneficial in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether in lab experiments is its well-established pharmacological profile. Its mechanism of action and biochemical and physiological effects have been extensively studied, making it a reliable tool for investigating the role of serotonin receptors in various biological processes. However, one of the limitations of using 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether is its relatively low potency and selectivity. This can make it difficult to achieve specific effects at low concentrations, and may require higher doses to observe significant effects.

Future Directions

There are several future directions for research on 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether. One area of interest is its potential use in the treatment of various neurological and psychiatric disorders. Further studies are needed to determine its efficacy and safety in these conditions. Another area of interest is its potential use as a research tool for investigating the role of serotonin receptors in various biological processes. New derivatives of 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether with improved potency and selectivity may also be developed, which could lead to the discovery of new therapeutic agents.

Synthesis Methods

2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether can be synthesized by reacting 2-chlorophenyl 3-hydroxybenzyl ether with 2-methyl-1-piperidinylcarbonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via an SN2 mechanism, resulting in the formation of 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether as the major product.

Scientific Research Applications

2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether has been extensively studied for its potential therapeutic applications. It has been found to possess a range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic properties. 2-Chlorophenyl 3-[(2-methyl-1-piperidinyl)carbonyl]benzyl ether has also been investigated for its potential use in the treatment of various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and anxiety disorders.